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Compound of Interest

Compound Name: 8-Chloroquinazolin-4-OL

Cat. No.: B019579

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 8-
Chloroquinazolin-4-OL as an anticancer agent, focusing on its role as a PARP-1 inhibitor. The
included protocols offer detailed methodologies for evaluating its efficacy and mechanism of
action in various cancer cell lines.

Introduction

8-Chloroquinazolin-4-OL is a small molecule belonging to the quinazoline class of
compounds, which are known for their diverse biological activities. Notably, 8-
Chloroquinazolin-4-OL has been identified as an inhibitor of Poly (ADP-ribose) polymerase 1
(PARP-1), an enzyme crucial for DNA repair.[1] Inhibition of PARP-1 can lead to the
accumulation of DNA damage, particularly in cancer cells with existing DNA repair defects (e.g.,
BRCA1/2 mutations), ultimately triggering cell death. This principle, known as synthetic
lethality, makes PARP inhibitors a promising class of targeted cancer therapies.[2][3]

These notes provide a framework for investigating the anticancer properties of 8-
Chloroquinazolin-4-OL, with a focus on its PARP-1 inhibitory activity and its subsequent
effects on cancer cell viability, apoptosis, and DNA damage signaling.
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The following tables are templates for summarizing quantitative data obtained from the

experimental protocols outlined below.

Table 1: PARP-1 Inhibition

Compound Target IC50 (pM) Assay Type Reference
8-

Chloroquinazolin ~ PARP-1 5.65 Enzymatic Assay  [1]

-4-OL

User-Generated
Data

Table 2: Cell Viability (IC50 Values in uM)

Cancer Cell Line

8-Chloroquinazolin-4-OL
(72h)

Positive Control (e.g.,
Olaparib)

e.g., MCF-7 (Breast)

User-Generated Data

User-Generated Data

e.g., A549 (Lung)

User-Generated Data

User-Generated Data

e.g., HCT116 (Colon)

User-Generated Data

User-Generated Data

e.g., OVCAR-3 (Ovarian)

User-Generated Data

User-Generated Data

Table 3: Apoptosis Induction

Cancer Cell Line

Treatment

% Apoptotic Cells
(Annexin V+)

e.g., MCF-7

Vehicle Control

User-Generated Data

8-Chloroquinazolin-4-OL
(IC50)

User-Generated Data

8-Chloroquinazolin-4-OL (2x
IC50)

User-Generated Data
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Table 4: Protein Expression Analysis (Western Blot)

Fold Change vs.

Target Protein Cancer Cell Line Treatment .
Vehicle
8-Chloroquinazolin-4-
Cleaved PARP-1 e.g., MCF-7 oL User-Generated Data
8-Chloroquinazolin-4-
yH2AX e.g., MCF-7 User-Generated Data

OL

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Nucleus

synthesizes Poly(ADP-ribose) recruits Base Excision Repair DNA Repair
DNA Single-Strand (PAR) (BER) Machinery P
Break (SSB)

Mechanism of Action nstream Eff
echanism of Actio inhibits inhibition leads to Rorrste ects

8-Chl lin-4-OL ssB at replication fork Double-Strand induces oot
- loroquinazolin-4- > Break (DSB) > poptosis

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

?

Seed cells in 6-well plate

Seed cancer cells

in 96-well plate \L

Treat with 8-Chloroquinazolin-4-OL

Treat with 8-Chloroquinazolin-4-OL

(serial dilutions) \L
\L Incubate for 24-48 hours
Incubate for 72 hours \L
\L Harvest cells
Add MTT or CCK-8 reagent \L
\L Wash with PBS
Incubate for 1-4 hours ‘L
Stain with Annexin V-FITC

\L and Propidium lodide

Measure absorbance

\L Analyze by flow cytometry

Calculate IC50 value

Quantify apoptotic population
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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